Cas no 351003-45-7 (2-Bromo-4-fluorobenzene-1-sulfonyl chloride)

• Product Name: 2-Bromo-4-fluorobenzene-1-sulfonyl chloride
• CAS No: 351003-45-7
• MF: C₆H₃BrClFO₂S
• MW: 273.507222414017
• MDL: MFCD03094149
• CID: 92788
• PubChem ID: 24879741
• Update Time: 2025-10-24

2-Bromo-4-fluorobenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-fluorobenzene-1-sulfonyl chloride
• 2-Bromo-4-fluorobenzenesulfonyl chloride
• 2-BROMO-4-FLUOROBENZENESULPHONYL CHLORIDE
• 4-fluoro-2-bromobenzenesulfonyl chloride
• 2-bromo-4-fluoro-benzenesulfonyl Chloride
• DTXSID60380815
• 2-Bromo-4-fluorophenylsulfonyl chloride
• FT-0611451
• 2-bromo-4-fluorobenzene sulfonyl chloride
• 4-fluoro-2-bromobenzenesulfonylchloride
• SCHEMBL434170
• CS-W012342
• GJPWPFVLPNTOOL-UHFFFAOYSA-N
• Benzenesulfonyl chloride, 2-bromo-4-fluoro-
• 2-Bromo-4-fluorobenzenesulfonyl chloride, 97%
• 2-bromo-4-fluoro-benzene sulfonyl chloride
• AS-38686
• 2-Bromo-4-fluorobenzenesulfonylchloride
• 351003-45-7
• 2-bromo-4-fluorobenzenesufonyl chloride
• AKOS009158526
• J-508294
• AM62496
• MFCD03094149
• A24238
• EN300-39789
• 2-bromo-4-fluorobenzene-sulfonyl chloride
• 4-Fluoro-2-bromo-benzenesulfonyl chloride
• DB-020630

• MDL： MFCD03094149
• Inchi： 1S/C6H3BrClFO2S/c7-5-3-4(9)1-2-6(5)12(8,10)11/h1-3H
• InChI Key： GJPWPFVLPNTOOL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1S(=O)(=O)Cl)F

Computed Properties

• Exact Mass: 271.87100
• Monoisotopic Mass: 271.871
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 42.5A^2

Experimental Properties

• Color/Form: liquid
• Density: 1.867
• Melting Point: 37-39°C
• Boiling Point: 318 ºC
• Flash Point: 146 ºC
• Refractive Index: n20/D 1.5780(lit.)
• Water Partition Coefficient: Hydrolyzes in water.
• PSA: 42.52000
• LogP: 3.59650
• Sensitiveness: Moisture Sensitive
• Solubility: Hydrolyzable

2-Bromo-4-fluorobenzene-1-sulfonyl chloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H226-H314
• Warning Statement： P280-P305 + P351 + P338-P310
• Hazardous Material transportation number：UN 2920 8/PG 2
• WGK Germany：3
• Hazard Category Code： 10-34
• Safety Instruction： S16; S26; S36/37/39; S45
• Hazardous Material Identification：
• HazardClass：3,8
• PackingGroup：Ⅱ
• Risk Phrases：R10
• Packing Group：III
• Safety Term：8
• Packing Group：III
• Hazard Level：8
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides